Cas no 17519-00-5 (6,7-Dibromo-4(3H)-quinazolinone)
17519-00-5 structure
Product Name:6,7-Dibromo-4(3H)-quinazolinone
CAS No:17519-00-5
MF:C8H4Br2N2O
MW:303.938159942627
CID:1080190
PubChem ID:135543504
Update Time:2025-04-20
6,7-Dibromo-4(3H)-quinazolinone Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Dibromo-4(3H)-quinazolinone
- 17519-00-5
- AB00734425-01
- SR-01000070951
- SR-01000070951-1
- 6,7-dibromo-3,4-dihydroquinazolin-4-one
- 6,7-Dibromoquinazolin-4(3H)-one
- DTXSID201303304
- DB-317906
-
- Inchi: 1S/C8H4Br2N2O/c9-5-1-4-7(2-6(5)10)11-3-12-8(4)13/h1-3H,(H,11,12,13)
- InChI Key: ZVBARRGHYFXUJI-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C(NC=N2)=O)C=1)Br
Computed Properties
- Exact Mass: 301.86900
- Monoisotopic Mass: 301.86904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 45.75000
- LogP: 2.44810
6,7-Dibromo-4(3H)-quinazolinone Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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